Ferutinin

Description

Ferutinin is a bioactive compound primarily derived from the Ferula plant species, belonging to the Apiaceae family . It has garnered attention for its diverse range of biological activities, including antioxidant, anti-inflammatory, antiproliferative, cytotoxic, and estrogenic effects . Studies indicate that ferutinin's bioactivity is dose-dependent and varies across different cell types, showing a notable preference for tumor cell lines . Its structural similarity to steroid hormones classifies ferutinin as a phytoestrogen, exhibiting a significant affinity for estrogen receptors . Research suggests ferutinin holds promise for various therapeutic applications, including the potential treatment of gynecological pathologies and bone disorders .

Specifically, ferutinin has demonstrated the ability to induce osteoblast differentiation from dental pulp-derived stem cells (DPSCs) . This process involves the induction of Kruppel-like factor 2 (KLF2)-mediated autophagy/mitophagy, suggesting a potential regenerative therapeutic approach for bone disorders like arthritis and osteoporosis . Furthermore, in vitro studies have shown ferutinin's capacity to induce cytotoxicity in cancer cells at defined concentrations . Research also indicates that ferutinin exhibits significant antioxidant effects on cardiomyocytes by reducing free radicals and modulating the cell cycle . Studies in mice have shown that ferutinin upregulates antioxidant enzymes and reduces lipid peroxidation in liver tissue .

Other compounds with similar activities include other phytoestrogens such as genistein, which is found in soybeans, and also possesses antioxidant and anticancer properties . In addition, studies suggest ferutinin has neuromodulator activity, with anticonvulsant properties at low doses . A clinical study is underway to assess the impact of Ferula communis L. extract (titrated at 20% ferutinin) on the quality of life in menopausal women .

• CAS No.: 41743-44-6
• Product Name: Ferutinin
• Molecular Formula: C22H30O4
• Molecular Weight: 358.5 g/mol
• IUPAC Name: [(3R,3aS,4S,8aR)-3-hydroxy-6,8a-dimethyl-3-propan-2-yl-1,2,3a,4,5,8-hexahydroazulen-4-yl] 4-hydroxybenzoate
• Standard InChI: InChI=1S/C22H30O4/c1-14(2)22(25)12-11-21(4)10-9-15(3)13-18(19(21)22)26-20(24)16-5-7-17(23)8-6-16/h5-9,14,18-19,23,25H,10-13H2,1-4H3/t18-,19+,21-,22+/m0/s1
• Standard InChIKey: CYSHNJQMYORNJI-YUVXSKOASA-N
• SMILES: CC1=CCC2(CCC(C2C(C1)OC(=O)C3=CC=C(C=C3)O)(C(C)C)O)C
• Canonical SMILES: CC1=CCC2(CCC(C2C(C1)OC(=O)C3=CC=C(C=C3)O)(C(C)C)O)C
• Appearance: White powder
• Purity: Ferutinine: 85 % - Tenuferudine: 15% (TLC)
• Synonyms: [(3S,8aR)-3-hydroxy-6,8a-dimethyl-3-propan-2-yl-1,2,3a,4,5,8-hexahydroazulen-4-yl] 4-hydroxybenzoate
• Reference: 1. Ferutinine structure: A.I. Saidkhodjaev, et al.;; ; 2. Chem. Nat. Comp. 1, 28 (1973) Ionophoretic properties of ferutinin: M.V. Zamaraeva, et al.; ; ; 3. Cell Calcium 22, 235 (1997) Influence of plant terpenoids on the permeability of mitochondria and lipid bilayers: A.Y. Abramov, et al.; ; ; 4. Biochim. Biophys. Acta 1512, 98 (2001) Daucane phytoestrogens: a structure-activity study: G. Appendino, et al.
• PubChem Compound: 354654
• Last Modified: Apr 15 2024